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Compound of Interest

Compound Name: 2-Vinylanisole

Cat. No.: B1582427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2-vinylanisole (also known as

2-methoxystyrene) as a versatile monomer in polymer chemistry. Detailed protocols for its

polymerization via living anionic, RAFT, and ATRP methods are presented, along with

characterization data and potential applications, particularly in the biomedical field.

Introduction to 2-Vinylanisole
2-Vinylanisole is an aromatic monomer with a chemical formula of C₉H₁₀O and a molecular

weight of 134.18 g/mol .[1] Its structure, featuring a vinyl group attached to a methoxy-

substituted benzene ring, makes it an attractive candidate for various polymerization

techniques. The methoxy group can influence the polymer's properties, such as its solubility

and thermal characteristics.

Table 1: Physicochemical Properties of 2-Vinylanisole
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Property Value

Synonyms
2-Methoxystyrene, 1-Ethenyl-2-

methoxybenzene

CAS Number 612-15-7

Molecular Formula C₉H₁₀O

Molecular Weight 134.18 g/mol [1]

Boiling Point 36-43 °C at 0.5 mmHg[1]

Density 0.999 g/mL at 25 °C[1]

Refractive Index (n20/D) 1.5540[1]

Polymerization of 2-Vinylanisole
2-Vinylanisole can be polymerized using various controlled polymerization techniques to yield

well-defined polymers with predictable molecular weights and narrow molecular weight

distributions (low polydispersity index, PDI).

Living Anionic Polymerization
Living anionic polymerization is a powerful method for synthesizing polymers with a high

degree of control over their architecture.[2] For styrenic monomers like 2-vinylanisole, this

technique is particularly effective due to the stabilization of the propagating carbanion by the

aromatic ring.

Experimental Protocol: Living Anionic Polymerization of 2-Vinylanisole

Materials:

2-Vinylanisole (purified by distillation over CaH₂)

Tetrahydrofuran (THF), freshly distilled from sodium/benzophenone ketyl

sec-Butyllithium (sec-BuLi) or n-Butyllithium (n-BuLi) as initiator
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Methanol (degassed)

Argon or Nitrogen gas (high purity)

Procedure:

Reactor Setup: Assemble a flame-dried glass reactor equipped with a magnetic stirrer and

septum under a positive pressure of inert gas.

Solvent and Monomer Addition: Inject the freshly distilled THF into the reactor. Cool the flask

to -78 °C using a dry ice/acetone bath. Add the purified 2-vinylanisole to the cooled THF

with stirring.

Initiation: Inject the calculated amount of butyllithium initiator dropwise into the monomer

solution. The reaction mixture should develop a characteristic color, indicating the formation

of the living poly(2-vinylanisole) anions.

Propagation: Allow the polymerization to proceed at -78 °C. The viscosity of the solution will

increase as the polymer forms. The reaction time will depend on the desired molecular

weight.

Termination: Quench the polymerization by adding degassed methanol to the reactor.

Purification: Precipitate the polymer by pouring the reaction mixture into a large excess of

methanol. Filter and dry the resulting poly(2-vinylanisole) under vacuum.

Table 2: Representative Data for Anionic Polymerization of 2-Methoxystyrene

Initiator Solvent
Temperature
(°C)

Mn ( g/mol ) PDI (Mw/Mn)

Li⁺ Toluene 20 - -

Note: Specific quantitative data for Mn and PDI under these exact conditions were not available

in the searched literature. The entry indicates the feasibility of the polymerization.[3]
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Anionic polymerization of 2-vinylanisole.

Reversible Addition-Fragmentation Chain Transfer
(RAFT) Polymerization
RAFT polymerization is a versatile controlled radical polymerization technique that allows for

the synthesis of polymers with complex architectures.

Experimental Protocol: RAFT Polymerization of 2-Vinylanisole

Materials:

2-Vinylanisole (inhibitor removed by passing through a column of basic alumina)

RAFT agent (e.g., 2-cyano-2-propyl dodecyl trithiocarbonate)

Radical initiator (e.g., AIBN)

Solvent (e.g., toluene or dioxane)

Argon or Nitrogen gas

Procedure:
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Reaction Setup: Combine 2-vinylanisole, the RAFT agent, and the initiator in a Schlenk

flask equipped with a magnetic stir bar.

Degassing: Subject the mixture to several freeze-pump-thaw cycles to remove dissolved

oxygen.

Polymerization: Immerse the sealed flask in a preheated oil bath at the desired temperature

(e.g., 60-80 °C) to initiate polymerization.

Monitoring and Termination: Monitor the monomer conversion over time by taking aliquots

and analyzing them via ¹H NMR or GC. The polymerization can be stopped by cooling the

reaction mixture to room temperature and exposing it to air.

Purification: Precipitate the polymer in a non-solvent like methanol, filter, and dry under

vacuum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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